Cas no 1521576-27-1 (1-{2-2-(propan-2-yl)phenylethyl}piperazine)

• Product Name: 1-{2-2-(propan-2-yl)phenylethyl}piperazine
• CAS No: 1521576-27-1
• MF: C₁₅H₂₄N₂
• MW: 232.364463806152
• CID: 6160568
• PubChem ID: 96808954
• Update Time: 2025-11-01

1-{2-2-(propan-2-yl)phenylethyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{2-2-(propan-2-yl)phenylethyl}piperazine
• 1521576-27-1
• EN300-1770530
• 1-{2-[2-(propan-2-yl)phenyl]ethyl}piperazine

• Inchi： 1S/C15H24N2/c1-13(2)15-6-4-3-5-14(15)7-10-17-11-8-16-9-12-17/h3-6,13,16H,7-12H2,1-2H3
• InChI Key： MXLQWZUVUOXPON-UHFFFAOYSA-N
• SMILES： N1(CCNCC1)CCC1C=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 232.193948774g/mol
• Monoisotopic Mass: 232.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-{2-2-(propan-2-yl)phenylethyl}piperazine

Introduction to 1-{2-2-(propan-2-yl)phenylethyl}piperazine (CAS No. 1521576-27-1)

1-{2-2-(propan-2-yl)phenylethyl}piperazine, identified by its CAS number 1521576-27-1, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperazine class of chemicals, which are widely recognized for their diverse biological activities and potential therapeutic applications. The molecular structure of 1-{2-2-(propan-2-yl)phenylethyl}piperazine incorporates a piperazine ring fused with a phenyl group, further substituted with an ethyl chain that terminates in a propan-2-yl moiety. This unique arrangement contributes to its distinct pharmacological properties, making it a subject of considerable interest in both academic research and industrial development.

The synthesis and characterization of 1-{2-2-(propan-2-yl)phenylethyl}piperazine have been extensively studied due to its potential role in the development of novel pharmaceutical agents. The compound's structure suggests possible interactions with various biological targets, including neurotransmitter receptors and enzyme systems. These interactions are critical for understanding its pharmacological effects and for designing drugs that can modulate these systems effectively.

In recent years, there has been growing interest in exploring the therapeutic potential of piperazine derivatives. Studies have shown that compounds with similar structures to 1-{2-2-(propan-2-yl)phenylethyl}piperazine exhibit properties that make them suitable for treating a range of conditions, from neurological disorders to inflammatory diseases. The presence of the propan-2-yl group in particular has been associated with enhanced binding affinity and improved pharmacokinetic profiles, which are essential factors in drug development.

The chemical properties of 1-{2-2-(propan-2-y)phenylethyl}piperazine also make it a valuable tool for research purposes. Its stability under various conditions and its ability to undergo selective modifications allow researchers to explore its potential applications in drug design and discovery. For instance, the compound can be used as a scaffold for creating more complex molecules with tailored biological activities.

One of the most exciting areas of research involving 1-{2-2-(propan-2-y)phenylethyl}piperazine is its potential use in treating neurological disorders. Piperazine derivatives have been shown to interact with serotonin and dopamine receptors, which are key targets in the management of conditions such as depression, anxiety, and Parkinson's disease. The specific structural features of this compound may enable it to modulate these receptors in a way that could lead to novel therapeutic strategies.

The synthesis of 1-{2-2-(propan-y)phenylethyl}piperazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methods not only enhance the efficiency of the synthesis but also improve the overall quality of the final product.

In addition to its pharmacological potential, 1-{2-2-(propan-y)phenylethyl}piperazine has also been studied for its role in chemical biology research. Its interactions with biological macromolecules have provided insights into the mechanisms underlying various diseases, paving the way for more targeted therapies. The compound's ability to bind selectively to specific proteins has made it a valuable tool for developing probes and inhibitors for biochemical studies.

The future prospects for 1-{2-2-(propan-y)phenylethyl}piperazine are promising, with ongoing research aimed at uncovering new applications and refining its pharmacological properties. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in drug discovery and development. The integration of computational methods and high-throughput screening technologies will further accelerate the process of identifying new therapeutic agents based on this scaffold.

In conclusion, 1-{2-2-(propan-y)phenylethyl}piperazine (CAS No. 1521576-27-1) is a versatile compound with significant potential in pharmaceutical chemistry. Its unique structure and diverse biological activities make it a valuable asset in both academic research and industrial applications. As research progresses, we can expect to see further advancements in understanding its therapeutic potential and developing new drugs based on this promising scaffold.